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Compound of Interest

Compound Name: (S)-1,2-Butanediol

Cat. No.: B1233174

For Researchers, Scientists, and Drug Development Professionals

(S)-1,2-Butanediol, a chiral molecule of increasing interest in pharmaceutical synthesis and as
a specialty chemical, requires careful handling and a thorough understanding of its safety
profile to ensure the well-being of laboratory and manufacturing personnel. This in-depth
technical guide provides a comprehensive overview of the safety and handling precautions for
(S)-1,2-Butanediol, including available toxicological data, detailed experimental protocols for
safety assessment, and clear visualizations of safety procedures and potential metabolic
pathways.

Toxicological Data

While specific quantitative toxicological data for the (S)-enantiomer of 1,2-Butanediol is not
extensively available in public literature, the data for the racemic mixture of 1,2-Butanediol
provides a basis for its safety assessment. It is generally considered to have low acute toxicity.

[1]

Table 1: Acute Toxicity Data for 1,2-Butanediol (Racemic Mixture)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1233174?utm_src=pdf-interest
https://www.benchchem.com/product/b1233174?utm_src=pdf-body
https://www.benchchem.com/product/b1233174?utm_src=pdf-body
https://www.researchgate.net/figure/Chemical-structures-and-metabolic-pathway-for-1-4-butanediol-to-gamma-hydroxybutyric-acid_fig1_329039081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Test Species Route Value Reference
LD50 Rat Oral > 2,000 mg/kg

LC50 Rat Inhalation 445.88 mg/l (4 h)

LD50 Rat Oral 16 g/kg [2]

Table 2: Physical and Chemical Properties

Property Value Reference

Colorless or slightly yellow

Appearance clear liquid s
Boiling Point 55 °C /0.7 mmHg [1]
Flash Point 10 °C [3]
Density 1.001 g/cm3 [3]
Solubility Miscible with water [4]

Hazard Identification and Personal Protective
Equipment

(S)-1,2-Butanediol is classified as causing serious eye irritation.[3] Appropriate personal
protective equipment (PPE) is essential to minimize exposure and ensure safety.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification
Eye Protection Chemical safety goggles or face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat, long-sleeved clothing, and closed-toe

Skin and Body Protection
shoes.

Use in a well-ventilated area. If vapors or mists

Respiratory Protection ] ]
are generated, a respirator may be required.

Handling, Storage, and Spill Procedures

Proper handling and storage are critical to maintaining the integrity of (S)-1,2-Butanediol and

preventing accidents.

» Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wash hands
thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

» Spill Response: In the event of a spill, evacuate the area. Wear appropriate PPE. Absorb the
spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled container
for disposal. Ventilate the area and wash the spill site after material pickup is complete.
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Spill Occurs

:
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i
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i
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(Use absorbents)

i

Absorb the Spilled Material

i

Collect Absorbed Material
into a Labeled Container

i

Decontaminate the Spill Area

:

Dispose of Waste
(Follow regulations)

i

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a spill of (S)-1,2-Butanediol.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[3]

« Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Get
medical attention if irritation develops or persists.[3]

¢ Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[3]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Get immediate medical attention.[3]
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Caption: First aid measures for exposure to (S)-1,2-Butanediol.

Potential Metabolic Pathway
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The toxicological effects of glycols are often attributed to their metabolites. Glycols are typically
metabolized by alcohol dehydrogenase. While the specific metabolic pathway of (S)-1,2-
Butanediol is not well-documented, a plausible pathway can be inferred from the metabolism
of other glycols, such as ethylene glycol and 1,4-butanediol.[5][6] The metabolism of 1,2-
butanediol likely involves oxidation to the corresponding hydroxy acid and potentially further to
a dicarboxylic acid, which could contribute to metabolic acidosis at high concentrations.

(S)-1,2-Butanediol
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l
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Click to download full resolution via product page
Caption: Postulated metabolic pathway of (S)-1,2-Butanediol.

Experimental Protocols for Safety Assessment
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The following are summaries of the OECD guidelines for key toxicological endpoints. These
standardized protocols are essential for the reliable safety assessment of chemicals.

Acute Oral Toxicity - OECD Guidelines 420, 423, and 425

These guidelines provide methods for determining the acute oral toxicity of a substance.

o Objective: To determine the LD50 (median lethal dose) and identify potential acute toxic
effects.

e Methodology Summary:
o Animal Model: Typically rats, of a single sex (usually females).
o Dosing: A single dose of the substance is administered by gavage.
o Dose Levels:

» OECD 420 (Fixed Dose Procedure): Dosing is stepwise at fixed dose levels (5, 50, 300,
2000 mg/kg). The dose for the next animal is adjusted based on the outcome for the
previous animal.

» OECD 423 (Acute Toxic Class Method): A stepwise procedure with a small number of
animals per step. The dose for each step is adjusted based on whether mortality is
observed.

» OECD 425 (Up-and-Down Procedure): A sequential dosing method where the dose for
each animal is adjusted up or down based on the outcome for the previous animal.

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.

o Endpoint: Determination of the LD50 or classification into a GHS toxicity category.

Skin Irritation/Corrosion - OECD Guideline 439 (In Vitro)

This guideline describes an in vitro procedure using reconstructed human epidermis (RhE)
models to assess skin irritation potential.
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o Objective: To identify substances that are irritating to the skin.
e Methodology Summary:

o Test System: Reconstructed human epidermis models which mimic the properties of the
upper layers of human skin.

o Procedure: The test substance is applied topically to the surface of the RhE tissue.

o Exposure and Incubation: After a defined exposure period, the substance is rinsed off, and
the tissue is incubated.

o Viability Assessment: Cell viability is measured, typically using the MTT assay. A reduction
in cell viability below a certain threshold indicates irritation potential.

o Endpoint: Classification as an irritant or non-irritant based on the mean tissue viability.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This guideline details the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.

» Objective: To determine the potential for a substance to cause reversible or irreversible eye
damage.

e Methodology Summary:
o Animal Model: Typically albino rabbits.

o Procedure: A single dose of the test substance is applied to the conjunctival sac of one
eye. The other eye serves as a control.

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)
after application.

o Scoring: Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of
irritation.
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o Endpoint: Classification of the substance based on the severity and reversibility of the eye
lesions observed.

This guide is intended to provide comprehensive safety and handling information for (S)-1,2-
Butanediol. It is crucial for all personnel handling this chemical to be familiar with these
precautions and to have access to the full Safety Data Sheet (SDS) provided by the supplier.
Always prioritize safety in the laboratory and workplace.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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